Cas no 1423026-11-2 (3-Amino-2-ethoxypropan-1-ol hydrochloride)

• Product Name: 3-Amino-2-ethoxypropan-1-ol hydrochloride
• CAS No: 1423026-11-2
• MF: C₅H₁₄ClNO₂
• MW: 155.623160839081
• CID: 5150567
• PubChem ID: 71756794
• Update Time: 2025-05-19

3-Amino-2-ethoxypropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-ethoxypropan-1-ol hydrochloride

• Inchi： 1S/C5H13NO2.ClH/c1-2-8-5(3-6)4-7;/h5,7H,2-4,6H2,1H3;1H
• InChI Key： RYCSQAXRXPQGQV-UHFFFAOYSA-N
• SMILES： C(CO)(CN)OCC.Cl

Additional information on 3-Amino-2-ethoxypropan-1-ol hydrochloride

3-Amino-2-Ethoxypropan-1-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1423026-11-2, commonly referred to as 3-Amino-2-Ethoxypropan-1-ol Hydrochloride, is a significant chemical entity in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with 3-Amino-2-Ethoxypropan-1-ol Hydrochloride, providing a detailed and up-to-date analysis.

3-Amino-2-Ethoxypropan-1-ol Hydrochloride is an organic compound characterized by its amino alcohol structure. The molecule consists of a propane backbone with an amino group (-NH₂) at the 3-position, an ethoxy group (-OCH₂CH₃) at the 2-position, and a hydroxyl group (-OH) at the 1-position. The hydrochloride salt form indicates that the compound exists as the conjugate acid of its base form, which is often preferred for stability and solubility in various applications.

Recent studies have highlighted the potential of 3-Amino-2-Ethoxypropan-1-ol Hydrochloride in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of novel therapeutic agents. The compound's structure lends itself well to various chemical modifications, making it a versatile starting material for drug design.

The synthesis of 3-Amino-2-Ethoxypropan-1-ol Hydrochloride typically involves multi-step reactions, often utilizing nucleophilic substitution or addition mechanisms. For instance, one common approach involves the alkylation of an amino alcohol precursor followed by protonation to form the hydrochloride salt. The exact synthetic pathway may vary depending on the desired purity and scale of production.

One of the most promising applications of 3-Amino-2-Ethoxypropan-1-ol Hydrochloride lies in its use as an intermediate in pharmaceutical synthesis. Recent research has demonstrated its ability to participate in enamine formation reactions, which are crucial for constructing complex molecular frameworks. Enamines are valuable intermediates in organic synthesis due to their stability and reactivity under various conditions.

In addition to its role as a synthetic intermediate, 3-Amino-2-Ethoxypropan-1-ol Hydrochloride has been investigated for its potential biological activities. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, making them candidates for further exploration in disease treatment.

The structural versatility of 3-Amino-2-Ethoxypropan-1